Cas no 866811-19-0 (1-(2,5-dimethylphenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-(2,5-dimethylphenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 866811-19-0
• MF: C₂₆H₂₄FNO₄S
• MW: 465.536469459534
• CID: 6466178
• Update Time: 2025-10-30

1-(2,5-dimethylphenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 1-[(2,5-dimethylphenyl)methyl]-6-ethoxy-3-[(4-fluorophenyl)sulfonyl]-

• Inchi： 1S/C26H24FNO4S/c1-4-32-21-9-12-24-23(14-21)26(29)25(33(30,31)22-10-7-20(27)8-11-22)16-28(24)15-19-13-17(2)5-6-18(19)3/h5-14,16H,4,15H2,1-3H3
• InChI Key： AFXGTBQFKIFVCQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)C2=C(C=C(OCC)C=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 649.5±55.0 °C(Predicted)
• pka: 0.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 1-(2,5-dimethylphenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one

Recent Advances in the Study of 1-(2,5-dimethylphenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS: 866811-19-0)

The compound 1-(2,5-dimethylphenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS: 866811-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which include a dihydroquinolin-4-one core substituted with a 4-fluorobenzenesulfonyl group and a 2,5-dimethylphenylmethyl moiety. These structural elements are believed to contribute to its pharmacological properties, particularly its interaction with specific biological targets. Preliminary in vitro assays have demonstrated promising activity against a range of enzyme systems, suggesting potential applications in the treatment of inflammatory and neoplastic diseases.

One of the key advancements in the study of this compound is the optimization of its synthetic pathway. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from readily available precursors. This improved synthesis not only enhances the yield and purity of the compound but also facilitates further structure-activity relationship (SAR) studies. These studies are crucial for identifying derivatives with enhanced potency and selectivity.

In terms of biological evaluation, recent investigations have focused on the compound's mechanism of action. It has been shown to inhibit specific kinases involved in signal transduction pathways, which are often dysregulated in cancer and inflammatory disorders. Molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, revealing key residues that contribute to its inhibitory activity. These findings are instrumental in guiding the design of next-generation inhibitors with improved therapeutic profiles.

Furthermore, preclinical studies have evaluated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Results indicate favorable oral bioavailability and metabolic stability, which are essential for its development as a drug candidate. However, challenges such as potential off-target effects and toxicity profiles require further investigation to ensure its safety and efficacy in clinical settings.

In conclusion, 1-(2,5-dimethylphenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one represents a promising scaffold for the development of novel therapeutics. Ongoing research efforts are focused on elucidating its full therapeutic potential, optimizing its pharmacological properties, and advancing it through the drug development pipeline. The compound's unique chemical structure and biological activity make it a valuable subject of study in the quest for new treatments for complex diseases.